N-butyl-2,5-dichloro-4,6-dimethylnicotinamide

• IUPAC Name: N-butyl-2,5-dichloro-4,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C12H16Cl2N2O/c1-4-5-6-15-12(17)9-7(2)10(13)8(3)16-11(9)14/h4-6H2,1-3H3,(H,15,17)
• InChI Key: ZDHGJXPBMGVLTB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(C(=C(N=C1Cl)C)Cl)C
• Molecular Formula: C12H16Cl2N2O
• Molecular Weight: 275.17 g/mol

Description

N-butyl-2,5-dichloro-4,6-dimethylnicotinamide (BDCM) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDCM belongs to the family of nicotinamide derivatives, which are known for their diverse biological activities. Furthermore, we will list several future directions for the research on BDCM.

Mechanism of Action

The mechanism of action of N-butyl-2,5-dichloro-4,6-dimethylnicotinamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. N-butyl-2,5-dichloro-4,6-dimethylnicotinamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. N-butyl-2,5-dichloro-4,6-dimethylnicotinamide also inhibits the activity of histamine receptors, which are involved in allergic reactions.
Biochemical and Physiological Effects:
N-butyl-2,5-dichloro-4,6-dimethylnicotinamide has been shown to have several biochemical and physiological effects in the body. In vitro studies have demonstrated that N-butyl-2,5-dichloro-4,6-dimethylnicotinamide can induce apoptosis (cell death) in cancer cells, inhibit the replication of viruses, and reduce the production of inflammatory cytokines. In animal studies, N-butyl-2,5-dichloro-4,6-dimethylnicotinamide has been shown to reduce tumor growth and improve survival rates in mice with cancer. N-butyl-2,5-dichloro-4,6-dimethylnicotinamide has also been shown to reduce the severity of allergic reactions in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-butyl-2,5-dichloro-4,6-dimethylnicotinamide in lab experiments is its relatively low toxicity compared to other nicotinamide derivatives. N-butyl-2,5-dichloro-4,6-dimethylnicotinamide has also been shown to have good solubility in organic solvents, making it easy to work with in the lab. However, one limitation of using N-butyl-2,5-dichloro-4,6-dimethylnicotinamide in lab experiments is its limited availability and high cost. Additionally, the mechanism of action of N-butyl-2,5-dichloro-4,6-dimethylnicotinamide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the research on N-butyl-2,5-dichloro-4,6-dimethylnicotinamide. One area of interest is the development of N-butyl-2,5-dichloro-4,6-dimethylnicotinamide-based drugs for the treatment of cancer and viral infections. Another area of interest is the use of N-butyl-2,5-dichloro-4,6-dimethylnicotinamide as a plant growth regulator and pesticide. Additionally, further research is needed to fully understand the mechanism of action of N-butyl-2,5-dichloro-4,6-dimethylnicotinamide and its potential applications in environmental science.

Scientific Research Applications

N-butyl-2,5-dichloro-4,6-dimethylnicotinamide has been extensively investigated for its potential applications in various fields, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, N-butyl-2,5-dichloro-4,6-dimethylnicotinamide has been shown to exhibit antitumor, antiviral, and anti-inflammatory activities. In agriculture, N-butyl-2,5-dichloro-4,6-dimethylnicotinamide has been used as a plant growth regulator and pesticide. In environmental science, N-butyl-2,5-dichloro-4,6-dimethylnicotinamide has been studied for its potential to remove heavy metals from contaminated water.